5-chloro-2-methoxy-N-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzamide

• IUPAC Name: 5-chloro-2-methoxy-N-(3-methyl-6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)benzamide
• InChI: InChI=1S/C22H17ClN2O4/c1-12-3-6-20-17(9-12)25-22(27)16-11-14(5-8-19(16)29-20)24-21(26)15-10-13(23)4-7-18(15)28-2/h3-11H,1-2H3,(H,24,26)(H,25,27)
• InChI Key: LBFZBAFZFCTRCN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC3=C(C=C(C=C3)NC(=O)C4=C(C=CC(=C4)Cl)OC)C(=O)N2
• Molecular Formula: C22H17ClN2O4
• Molecular Weight: 408.8 g/mol
• CAS No.: 922030-87-3

Description

5-chloro-2-methoxy-N-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzamide is a useful research compound. Its molecular formula is C22H17ClN2O4 and its molecular weight is 408.84. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Receptor Binding and Antagonistic Activity

• Several studies have synthesized and evaluated compounds related to 5-chloro-2-methoxy-N-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzamide for their binding affinity to serotonin-3 (5-HT3) receptors. These compounds demonstrate potent antagonistic activity, indicating their potential in targeting serotonin receptors (Kuroita, Sakamori, & Kawakita, 1996).

Synthesis and Structural Modification for Enhanced Affinity

• Research has focused on the synthesis and structure-activity relationships of similar benzamide derivatives. These modifications aim to improve binding affinity for both dopamine D2 and serotonin 5-HT3 receptors, suggesting their role in developing broad antiemetic agents (Hirokawa, Harada, Yoshikawa, Yoshida, & Kato, 2002).

Asymmetric Alkynylation in Synthesis

• The asymmetric alkynylation of cyclic imines related to this compound has been successfully achieved. This synthesis method allows for the creation of optically active derivatives, providing pathways for potential pharmaceutical applications (Ren, Wang, & Liu, 2014).

Pharmacological Characterization

• Pharmacological studies have been conducted on dibenzo[b,f][1,4]oxazepine derivatives to determine their affinity to various receptors, including histamine and serotonin receptors. These studies highlight the impact of structural modifications on receptor selectivity and specificity (Naporra, Gobleder, Wittmann, Spindler, Bodensteiner, Bernhardt, Hübner, Gmeiner, Elz, & Strasser, 2016).

Microbial Transformation Studies

• Microbial transformation of this compound and related compounds has been explored. These studies provide insights into the metabolic pathways and potential biotransformation of these compounds in biological systems (Jiu, Mizuba, & Hribar, 1977).